3-benzyloxy-4-carboxy-1-methyl-2(1H)-pyridinone

• IUPAC Name: 1-methyl-2-oxo-3-phenylmethoxypyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-15-8-7-11(14(17)18)12(13(15)16)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: BCFAIHAFLXDEOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C(C1=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID201153256
• Molecular Weight: 259.26 g/mol
• CAS RN: 169237-38-1

Description

3-benzyloxy-4-carboxy-1-methyl-2(1H)-pyridinone is a chemical compound that has been utilized in scientific research for its potential therapeutic properties. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

Synthesis of Functionalized Pyridines

• The compound 3-benzyloxy-4-carboxy-1-methyl-2(1H)-pyridinone is utilized in the synthesis of functionalized 4H-pyrano[3,2-c]pyridines. This synthesis involves reactions with various agents such as benzylidenemalononitriles, α-cyanoacrylic esters, and 3-aryl-2-cyano-2-propenethioamides, leading to a range of pyridinone derivatives with potential applications in medicinal chemistry and material sciences (R. Mekheimer, N. Mohamed, K. Sadek, 1997).

Alzheimer's Disease Therapy

• In the context of Alzheimer's therapy, derivatives of 3-hydroxy-4(1H)-pyridinone, a closely related structure, have shown promise as therapeutic agents. These derivatives are designed to sequester, redistribute, and remove metal ions in the brain, which is a key factor in neurodegenerative diseases like Alzheimer's. The research focuses on synthesizing molecules that incorporate structures mimicking traditional dye used in amyloid imaging, potentially aiding in the targeted treatment of Alzheimer’s disease (L. Scott et al., 2011).

Structural and Physical Studies

• 3-Hydroxy-2-methyl-4(1H)-pyridinones, a structurally similar group, have been extensively studied for their physical and structural properties. This includes investigations into the effects of different substituents on the pyridinone ring and the resulting changes in molecular properties. Such studies are crucial for understanding the behavior of these compounds in various chemical and biological contexts (W. Nelson et al., 1988).

Synthesis of Coordination Compounds

• The pyridinone derivatives, including those structurally related to this compound, are used in synthesizing coordination compounds with metals like iron(III). These compounds have applications in areas such as bioinorganic chemistry, where they can be used for understanding metal interactions in biological systems or developing new therapeutic agents (R. Scarrow, K. Raymond, 1988).